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Compound of Interest

Compound Name: 3-Vinylphenol

Cat. No.: B127234 Get Quote

An In-depth Technical Guide to 3-Vinylphenol

This technical guide provides a comprehensive overview of 3-Vinylphenol (also known as 3-

ethenylphenol or m-hydroxystyrene), a versatile organic compound with significant applications

in pharmaceutical synthesis and polymer chemistry. This document is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

properties, synthesis protocols, and key applications.

Core Molecular Information
3-Vinylphenol is a phenolic compound distinguished by a vinyl group attached to the phenolic

ring.[1] Its chemical structure is fundamental to its reactivity and utility as an intermediate in

various chemical syntheses.[1]

Table 1: Chemical Identity and Molecular Properties of 3-Vinylphenol
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Identifier Value Source

Chemical Formula C₈H₈O [1][2][3][4][5][6][7]

Molecular Weight 120.15 g/mol [1][2][6][7]

CAS Number 620-18-8 [1][2][3][5]

IUPAC Name 3-ethenylphenol [6]

Canonical SMILES C=CC1=CC(=CC=C1)O [3][6]

InChIKey
YNGIFMKMDRDNBQ-

UHFFFAOYSA-N
[1][6]

Synonyms

3-Ethenylphenol, 3-

Hydroxystyrene, m-

Hydroxystyrene, m-Vinylphenol

[2][5][7]

Physicochemical and Safety Data
The physical properties and handling requirements are critical for laboratory use. 3-
Vinylphenol is an air- and heat-sensitive liquid, often stabilized with tert-butylcatechol (TBC) to

prevent polymerization.[1]

Table 2: Physicochemical and Safety Data for 3-Vinylphenol
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Property Value Source

Appearance
Colorless to Light yellow clear

liquid
[7]

Boiling Point
105°C at 5 mmHg; 230.8°C at

760 mmHg
[1][3]

Melting Point 1°C [3]

Density 1.055 g/cm³ [3]

Flash Point 103.5°C [3]

Refractive Index 1.5804 [3]

Purity >98% [5][7]

Storage
Store sealed and frozen

(-20°C) under an inert gas
[1]

Primary Hazards Corrosive, Irritant [6]

Experimental Protocols and Synthesis
3-Vinylphenol can be synthesized through several methods. A notable sustainable approach

involves the use of cardanol, a renewable resource derived from cashew nut shell liquid

(CNSL).[1]

Synthesis of 3-Vinylphenol from Cardanol
A significant and green route for producing 3-Vinylphenol involves a two-step process starting

from cardanol.[1][8] This method is advantageous due to its use of a renewable precursor and

high yields.[1][9]

Methodology:

Ethenolysis of Cardanol: Cardanol undergoes ethenolysis to produce 3-(non-8-enyl)phenol

as an intermediate.[8][9]
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Isomerizing Ethenolysis: The intermediate, 3-(non-8-enyl)phenol, is then subjected to a one-

pot isomerizing ethenolysis using palladium-based catalysts.[1][8]

This process achieves high yields, typically between 65-78%.[1] The metathesis reaction is

effective in dichloromethane (DCM), but greener solvents like 2-methyl tetrahydrofuran have

been shown to produce similar results.[8][9]

Sustainable Synthesis of 3-Vinylphenol

Cardanol
(from Cashew Nut Shell Liquid)

3-(non-8-enyl)phenol

Ethenolysis
(10 bar Ethene)

3-Vinylphenol

Isomerizing Ethenolysis
(Pd Catalyst, M1 Catalyst)

Click to download full resolution via product page

Synthesis of 3-Vinylphenol from Cardanol.

Alternative Synthesis: Ring-Closing Enyne Metathesis
(RCEM)
An alternative laboratory-scale synthesis involves the use of Ruthenium-Catalyzed Ring-

Closing Enyne Metathesis (RCEM) followed by tautomerization.[10] This method provides

selective access to the compound and avoids the formation of regioisomers.[10]

Applications in Drug Development
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3-Vinylphenol is a critical intermediate in the synthesis of several important pharmaceutical

compounds.[1] Its versatile structure allows for its incorporation into a range of drug molecules.

Synthesis of Norfenefrine and Related Drugs
3-Vinylphenol is a key precursor for Norfenefrine, which can then be converted to other

sympathomimetic amines.[1]

Experimental Protocol for Norfenefrine Synthesis:

Reaction: Hydroxyamination of 3-Vinylphenol.[8][9]

Catalyst: An iron porphyrin catalyst is employed.[1][8]

Yield: This reaction typically achieves yields exceeding 70%.[8][9]

Further Synthesis: Norfenefrine can be subsequently methylated or ethylated to produce rac-

Phenylephrine and Etilefrine, respectively.[1][8]

Synthesis of Fenoprofen
Fenoprofen, a non-steroidal anti-inflammatory drug (NSAID), can also be synthesized from 3-
Vinylphenol derivatives.[1]

Experimental Protocol for Fenoprofen Synthesis:

Starting Material: 1-Phenoxy-3-vinylbenzene (derived from 3-Vinylphenol via C-O coupling).

[1]

Reaction: Enantioselective, branch-selective methoxycarbonylation.[1]

Catalyst System: A combination of Pd/DTBPMB with rac-BINOL-phosphoric acid is used.[1]

Yield: The reaction yields 82% of the desired branched product with an 88% enantiomeric

excess.[1]
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Pharmaceutical Synthesis Pathways from 3-Vinylphenol
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Pharmaceutical drugs derived from 3-Vinylphenol.

Biological Activity and Other Applications
Beyond its role as a synthetic intermediate, 3-Vinylphenol and its derivatives exhibit potential

biological activities.

Antimicrobial Properties: In vitro studies have suggested that 3-Vinylphenol shows

antimicrobial effects against strains like Staphylococcus aureus and Escherichia coli.[1]

Antioxidant and Anti-inflammatory: The compound has also demonstrated antioxidant and

anti-inflammatory properties.[1] The mechanism of action is linked to its ability to form

vinylphenols through decarboxylation, which then exhibit these activities.[1]

Polymer Chemistry: 3-Vinylphenol is a valuable monomer for producing phenolic resins and

various copolymers used in advanced materials such as microphotoresists and ion exchange
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resins.[1]

Safety and Handling Protocols
Proper handling of 3-Vinylphenol is essential due to its hazardous nature. It is classified as

corrosive and an irritant.[6]

Recommended Handling Procedures:

Personal Protective Equipment (PPE): Always wear appropriate protective gear, including

nitrile gloves, safety goggles, and a lab coat.[1]

Ventilation: Work in a well-ventilated area or under a fume hood to prevent inhalation of

vapors.[1]

Storage: The compound is air- and heat-sensitive and must be stored in a tightly sealed

container under an inert atmosphere at -20°C to prevent polymerization and degradation.[1]

Incompatibilities: Avoid contact with strong oxidizing agents.[11]

Emergency Procedures:

Eye Contact: Immediately rinse eyes with water for at least 15 minutes.[1][11]

Skin Contact: Wash the affected area with plenty of water.[12][13] Remove contaminated

clothing.[12]

Ingestion: If ingested, rinse the mouth with water and seek immediate medical attention.[1]

[11]
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Laboratory Handling Workflow for 3-Vinylphenol
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Recommended laboratory workflow for 3-Vinylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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